![molecular formula C5H12N2O B3253982 (R)-2-Amino-N,N-dimethylpropanamide CAS No. 230643-51-3](/img/structure/B3253982.png)
(R)-2-Amino-N,N-dimethylpropanamide
Overview
Description
(R)-2-Amino-N,N-dimethylpropanamide, also known as L-Alanine N,N-dimethylamide, is a chiral compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.
Scientific Research Applications
(R)-2-Amino-N,N-dimethylpropanamide has been used in various scientific research applications, including:
1. As a chiral auxiliary in asymmetric synthesis: The compound has been used as a chiral auxiliary in the asymmetric synthesis of various compounds, including amino acids, peptides, and natural products.
2. As a ligand in metal-catalyzed reactions: The compound has been used as a ligand in various metal-catalyzed reactions, including Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling.
3. As a building block in the synthesis of pharmaceuticals: The compound has been used as a building block in the synthesis of various pharmaceuticals, including antihypertensive agents, antitumor agents, and anti-inflammatory agents.
Mechanism of Action
The mechanism of action of (R)-2-Amino-N,N-dimethylpropanamide is not well understood. However, it is believed to act as a chiral auxiliary by controlling the stereochemistry of the reaction. It also acts as a ligand in metal-catalyzed reactions by coordinating with the metal center and facilitating the reaction.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound is non-toxic and has low acute toxicity.
Advantages and Limitations for Lab Experiments
The advantages of using (R)-2-Amino-N,N-dimethylpropanamide in lab experiments include its high yield and good enantioselectivity in the synthesis of various compounds. It is also a non-toxic compound, making it safe to handle in the laboratory.
The limitations of using this compound in lab experiments include its limited solubility in some solvents and its high cost compared to other chiral auxiliaries.
Future Directions
There are several future directions for the research of (R)-2-Amino-N,N-dimethylpropanamide, including:
1. Development of new synthesis methods: There is a need for the development of new synthesis methods that are more efficient and cost-effective.
2. Investigation of its mechanism of action: There is a need for further investigation of the mechanism of action of this compound to better understand its role in various reactions.
3. Exploration of its potential applications in drug discovery: There is a need to explore the potential applications of this compound in drug discovery, particularly in the synthesis of new pharmaceuticals.
4. Investigation of its potential applications in other fields: There is a need to investigate the potential applications of this compound in other fields, such as agriculture and materials science.
Conclusion
This compound is a chiral compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been used as a chiral auxiliary in asymmetric synthesis, as a ligand in metal-catalyzed reactions, and as a building block in the synthesis of pharmaceuticals. There is a need for further research to better understand the mechanism of action of this compound and to explore its potential applications in drug discovery and other fields.
properties
IUPAC Name |
(2R)-2-amino-N,N-dimethylpropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O/c1-4(6)5(8)7(2)3/h4H,6H2,1-3H3/t4-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSFGOLVWRKEQOW-SCSAIBSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)N(C)C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
116.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.